Cas no 1250951-74-6 (2-3-chloro-4-(difluoromethoxy)phenylethan-1-amine)

• Product Name: 2-3-chloro-4-(difluoromethoxy)phenylethan-1-amine
• CAS No: 1250951-74-6
• MF: C₉H₁₀ClF₂NO
• MW: 221.631608486176
• CID: 5818945
• PubChem ID: 61682985
• Update Time: 2025-05-24

2-3-chloro-4-(difluoromethoxy)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-3-chloro-4-(difluoromethoxy)phenylethan-1-amine
• 2-[3-chloro-4-(difluoromethoxy)phenyl]ethan-1-amine
• EN300-1936127
• AKOS010949064
• 1250951-74-6

• Inchi： 1S/C9H10ClF2NO/c10-7-5-6(3-4-13)1-2-8(7)14-9(11)12/h1-2,5,9H,3-4,13H2
• InChI Key： FAHKJIGLFIQWGH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CCN)OC(F)F

Computed Properties

• Exact Mass: 221.0418980g/mol
• Monoisotopic Mass: 221.0418980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-3-chloro-4-(difluoromethoxy)phenylethan-1-amine

2-3-Chloro-4-(Difluoromethoxy)phenylethan-1-amine: An Emerging Compound in Medicinal Chemistry

2-3-Chloro-4-(difluoromethoxy)phenylethan-1-amine (CAS No. 1250951-74-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its chloro, difluoromethoxy, and amine functionalities, offers a promising scaffold for the development of new pharmaceutical agents.

The chemical structure of 2-3-chloro-4-(difluoromethoxy)phenylethan-1-amine is particularly intriguing due to the presence of the difluoromethoxy group, which has been shown to enhance the lipophilicity and metabolic stability of drug molecules. This property is crucial for improving the pharmacokinetic profile of potential drugs, thereby enhancing their bioavailability and efficacy.

Recent studies have explored the biological activities of 2-3-chloro-4-(difluoromethoxy)phenylethan-1-amine. One notable area of research involves its potential as an antidepressant. Preclinical studies have demonstrated that this compound exhibits significant antidepressant-like effects in animal models, suggesting its potential for treating mood disorders. The mechanism of action is thought to involve modulation of serotonin and norepinephrine neurotransmission, which are key pathways in the pathophysiology of depression.

In addition to its antidepressant properties, 2-3-chloro-4-(difluoromethoxy)phenylethan-1-amine has also shown promise in the treatment of anxiety disorders. Research indicates that this compound can reduce anxiety-like behaviors in rodent models, making it a potential candidate for further clinical investigation. The anxiolytic effects are believed to be mediated through interactions with GABAergic and serotonergic systems, which are known to play a role in anxiety regulation.

The pharmacological profile of 2-3-chloro-4-(difluoromethoxy)phenylethan-1-amine has also been evaluated in the context of pain management. Studies have shown that this compound possesses analgesic properties, particularly in models of neuropathic pain. The mechanism underlying these effects is not yet fully understood but may involve interactions with ion channels and neurotransmitter receptors involved in pain signaling.

Beyond its therapeutic applications, 2-3-chloro-4-(difluoromethoxy)phenylethan-1-amine has been investigated for its utility as a research tool. Its unique chemical structure makes it a valuable probe for studying the pharmacology and biochemistry of various receptor systems. For instance, it has been used to investigate the binding affinities and functional activities of serotonin receptors, providing insights into the molecular mechanisms underlying receptor-mediated signaling.

The synthesis of 2-3-chloro-4-(difluoromethoxy)phenylethan-1-amine has been optimized using modern synthetic techniques, ensuring high yields and purity. Key steps in the synthesis include the introduction of the difluoromethoxy group via electrophilic aromatic substitution and subsequent alkylation to form the final amine product. These synthetic methods are scalable and can be adapted for large-scale production, making this compound accessible for both research and pharmaceutical development.

In conclusion, 2-3-chloro-4-(difluoromethoxy)phenylethan-1-amine (CAS No. 1250951-74-6) represents a promising molecule with diverse biological activities and therapeutic potential. Ongoing research continues to uncover new applications and mechanisms of action, positioning this compound as a valuable asset in the field of medicinal chemistry. As more studies are conducted, it is likely that this compound will play an increasingly important role in the development of novel treatments for various diseases and disorders.